N'-({2-[(3-bromobenzyl)oxy]-1-naphthyl}methylene)benzohydrazide

• IUPAC Name: N-[(E)-[2-[(3-bromophenyl)methoxy]naphthalen-1-yl]methylideneamino]benzamide
• InChI: InChI=1S/C25H19BrN2O2/c26-21-11-6-7-18(15-21)17-30-24-14-13-19-8-4-5-12-22(19)23(24)16-27-28-25(29)20-9-2-1-3-10-20/h1-16H,17H2,(H,28,29)/b27-16+
• InChI Key: IFQCDNDBMKHQDK-JVWAILMASA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NN=CC2=C(C=CC3=CC=CC=C32)OCC4=CC(=CC=C4)Br
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)N/N=C/C2=C(C=CC3=CC=CC=C32)OCC4=CC(=CC=C4)Br
• Molecular Formula: C25H19BrN2O2
• Molecular Weight: 459.3 g/mol

Description

N'-({2-[(3-bromobenzyl)oxy]-1-naphthyl}methylene)benzohydrazide, also known as BNH, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. BNH is a hydrazone derivative of 2-hydroxy-1-naphthaldehyde and 3-bromobenzyl hydrazine, and its chemical structure is shown in Figure 1.

Mechanism of Action

The mechanism of action of N'-({2-[(3-bromobenzyl)oxy]-1-naphthyl}methylene)benzohydrazide is not fully understood, but it is believed to involve the formation of a Schiff base between the aldehyde group of N'-({2-[(3-bromobenzyl)oxy]-1-naphthyl}methylene)benzohydrazide and the amino group of the target molecule. This interaction can lead to the inhibition of enzymatic activity or the disruption of protein-protein interactions, which can result in the desired biological effect.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N'-({2-[(3-bromobenzyl)oxy]-1-naphthyl}methylene)benzohydrazide depend on the specific application and target molecule. For example, in cancer cells, N'-({2-[(3-bromobenzyl)oxy]-1-naphthyl}methylene)benzohydrazide has been shown to induce apoptosis and inhibit cell proliferation by targeting the mitochondrial pathway. In bacteria, N'-({2-[(3-bromobenzyl)oxy]-1-naphthyl}methylene)benzohydrazide has been found to disrupt the cell membrane and inhibit cell growth. Inflammatory responses have also been attenuated by N'-({2-[(3-bromobenzyl)oxy]-1-naphthyl}methylene)benzohydrazide through the inhibition of cytokine production.

Advantages and Limitations for Lab Experiments

One advantage of using N'-({2-[(3-bromobenzyl)oxy]-1-naphthyl}methylene)benzohydrazide in lab experiments is its relatively simple synthesis method and high yield. Additionally, N'-({2-[(3-bromobenzyl)oxy]-1-naphthyl}methylene)benzohydrazide is stable under normal laboratory conditions and can be stored for extended periods without significant degradation. However, one limitation of using N'-({2-[(3-bromobenzyl)oxy]-1-naphthyl}methylene)benzohydrazide is its low solubility in water, which can limit its application in certain biological systems.

Future Directions

There are several future directions for the research and development of N'-({2-[(3-bromobenzyl)oxy]-1-naphthyl}methylene)benzohydrazide. One potential direction is the optimization of the synthesis method to improve the yield and purity of the product. Another direction is the exploration of the structure-activity relationship of N'-({2-[(3-bromobenzyl)oxy]-1-naphthyl}methylene)benzohydrazide derivatives to identify more potent and selective compounds. Additionally, the application of N'-({2-[(3-bromobenzyl)oxy]-1-naphthyl}methylene)benzohydrazide in various biological systems such as stem cell differentiation and neuroprotection warrants further investigation. Finally, the development of N'-({2-[(3-bromobenzyl)oxy]-1-naphthyl}methylene)benzohydrazide-based materials with unique properties such as luminescence and conductivity is an exciting area of research.
Conclusion:
In conclusion, N'-({2-[(3-bromobenzyl)oxy]-1-naphthyl}methylene)benzohydrazide is a promising chemical compound with potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on N'-({2-[(3-bromobenzyl)oxy]-1-naphthyl}methylene)benzohydrazide and its derivatives is necessary to fully understand their potential and to develop novel compounds with improved properties.

Synthesis Methods

The synthesis of N'-({2-[(3-bromobenzyl)oxy]-1-naphthyl}methylene)benzohydrazide involves the reaction of 2-hydroxy-1-naphthaldehyde with 3-bromobenzyl hydrazine in the presence of a suitable catalyst. The reaction is carried out in a solvent such as ethanol or methanol, and the product is obtained by filtration and recrystallization. The yield of N'-({2-[(3-bromobenzyl)oxy]-1-naphthyl}methylene)benzohydrazide can be improved by optimizing the reaction conditions such as temperature, reaction time, and catalyst concentration.

Scientific Research Applications

N'-({2-[(3-bromobenzyl)oxy]-1-naphthyl}methylene)benzohydrazide has been studied for its potential applications in various fields such as medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, N'-({2-[(3-bromobenzyl)oxy]-1-naphthyl}methylene)benzohydrazide has been investigated for its anticancer, antimicrobial, and anti-inflammatory activities. In material science, N'-({2-[(3-bromobenzyl)oxy]-1-naphthyl}methylene)benzohydrazide has been used as a building block for the synthesis of novel materials with unique properties. In analytical chemistry, N'-({2-[(3-bromobenzyl)oxy]-1-naphthyl}methylene)benzohydrazide has been employed as a fluorescent probe for the detection of metal ions and other analytes.